N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-ethylurea

• IUPAC Name: 1-[[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-ethylurea
• InChI: InChI=1S/C12H13ClN4O2/c1-2-14-12(18)15-7-10-16-11(17-19-10)8-3-5-9(13)6-4-8/h3-6H,2,7H2,1H3,(H2,14,15,18)
• InChI Key: HWMZTJGUKLJJTJ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)NCC1=NC(=NO1)C2=CC=C(C=C2)Cl
• Molecular Formula: C12H13ClN4O2
• Molecular Weight: 280.71 g/mol

Description

N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-ethylurea, commonly known as cloxyfonac, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of oxadiazole derivatives and has been studied for its biochemical and physiological effects on various biological systems.

Mechanism of Action

The exact mechanism of action of cloxyfonac is not fully understood. However, it has been suggested that it may exert its pharmacological effects through the inhibition of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins. Prostaglandins are lipid mediators that play a crucial role in the regulation of inflammation, pain, and fever.
Biochemical and Physiological Effects
Cloxyfonac has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects in animal models. It has been suggested that these effects may be due to its ability to inhibit the production of prostaglandins. Additionally, it has been studied for its potential use as an antitumor agent due to its ability to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using cloxyfonac in lab experiments is that it has been extensively studied for its pharmacological effects. Additionally, it is relatively easy to synthesize and is commercially available. However, one limitation of using cloxyfonac is that its mechanism of action is not fully understood, which may limit its potential therapeutic applications.

Future Directions

There are several future directions for the study of cloxyfonac. One potential area of research is the development of more potent and selective COX inhibitors based on the structure of cloxyfonac. Additionally, further studies are needed to fully understand the mechanism of action of cloxyfonac and its potential therapeutic applications in various biological systems. Finally, the use of cloxyfonac as an antitumor agent should be further explored in preclinical and clinical studies.

Synthesis Methods

Cloxyfonac can be synthesized through a multi-step process that involves the reaction of 4-chlorobenzaldehyde with hydrazine hydrate to produce 4-chlorophenylhydrazine. This intermediate is then reacted with ethyl isocyanate to form N-(4-chlorophenyl)-N'-ethylurea, which is further reacted with cyanogen bromide and sodium azide to obtain cloxyfonac.

Scientific Research Applications

Cloxyfonac has been studied for its potential therapeutic applications in various biological systems. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic properties in animal models. Additionally, it has been studied for its potential use as an antitumor agent due to its ability to inhibit the growth of cancer cells.